Cas no 2228473-08-1 (2,2-difluoro-1-6-(trifluoromethyl)pyridin-3-ylcyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-6-(trifluoromethyl)pyridin-3-ylcyclopropan-1-amine
• CAS No: 2228473-08-1
• MF: C₉H₇F₅N₂
• MW: 238.157299280167
• CID: 5838119
• PubChem ID: 165641361
• Update Time: 2025-06-08

2,2-difluoro-1-6-(trifluoromethyl)pyridin-3-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-6-(trifluoromethyl)pyridin-3-ylcyclopropan-1-amine
• EN300-1957509
• 2228473-08-1
• 2,2-difluoro-1-[6-(trifluoromethyl)pyridin-3-yl]cyclopropan-1-amine

• Inchi： 1S/C9H7F5N2/c10-8(11)4-7(8,15)5-1-2-6(16-3-5)9(12,13)14/h1-3H,4,15H2
• InChI Key： YENBNGLKCVRDNL-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=NC(C(F)(F)F)=CC=1)N)F

Computed Properties

• Exact Mass: 238.05293904g/mol
• Monoisotopic Mass: 238.05293904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-difluoro-1-6-(trifluoromethyl)pyridin-3-ylcyclopropan-1-amine

Comprehensive Overview of 2,2-Difluoro-1-(6-(Trifluoromethyl)pyridin-3-yl)cyclopropan-1-amine (CAS No. 2228473-08-1)

The compound 2,2-difluoro-1-(6-(trifluoromethyl)pyridin-3-yl)cyclopropan-1-amine (CAS No. 2228473-08-1) is a fluorinated cyclopropane derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a difluorocyclopropane ring and a trifluoromethylpyridine moiety, makes it a subject of interest for researchers exploring novel bioactive molecules. This article delves into its properties, synthesis, and relevance in modern chemistry, addressing common queries such as "fluorinated cyclopropane applications" and "trifluoromethylpyridine derivatives in drug discovery."

One of the key reasons for the growing interest in CAS No. 2228473-08-1 is its structural similarity to other fluorinated compounds used in medicinal chemistry. Fluorine atoms are known to enhance metabolic stability, bioavailability, and binding affinity, which aligns with current trends in "fluorine in drug design" and "next-generation agrochemicals." The difluorocyclopropane ring, in particular, is a sought-after motif due to its conformational rigidity and ability to mimic peptide bonds, making it valuable for "peptidomimetic development."

The synthesis of 2,2-difluoro-1-(6-(trifluoromethyl)pyridin-3-yl)cyclopropan-1-amine typically involves multi-step reactions, including cyclopropanation and fluorination processes. Researchers often search for "efficient synthesis of fluorinated cyclopropanes" or "trifluoromethylpyridine building blocks," highlighting the demand for optimized synthetic routes. Recent advancements in "green chemistry" have also spurred interest in eco-friendly methods for producing such compounds, addressing concerns about sustainability in chemical manufacturing.

In pharmaceutical research, this compound's potential as a "bioisostere" for carboxylic acids or amides has been explored. Its ability to modulate pharmacokinetic properties makes it a candidate for "CNS-targeting drugs" or "enzyme inhibitors," topics frequently searched in academic and industrial circles. Additionally, the trifluoromethylpyridine group is a common feature in agrochemicals, linking this compound to queries like "novel pesticide scaffolds" and "fluorine in crop protection."

From a commercial perspective, CAS No. 2228473-08-1 is often listed as a "high-value chemical intermediate" in specialty catalogs. Its applications span "small molecule therapeutics" and "material science," with patents citing derivatives for optical or electronic materials. This versatility answers frequent searches for "multifunctional fluorinated compounds" and "pyridine-based materials," underscoring its cross-disciplinary relevance.

Quality control and analytical characterization of 2,2-difluoro-1-(6-(trifluoromethyl)pyridin-3-yl)cyclopropan-1-amine are critical for its use. Techniques like "HPLC purity analysis" and "NMR structural verification" are commonly associated with this compound, reflecting lab professionals' queries. Regulatory compliance, such as "REACH registration" for fluorochemicals, is another hot topic tied to its commercialization.

In summary, CAS No. 2228473-08-1 represents a compelling case study in fluorinated compound innovation. Its dual utility in life sciences and materials research, coupled with industry demand for "tailored fluorination strategies" and "heterocyclic scaffolds," ensures its continued prominence. Future directions may include computational studies for "molecular docking" or "QSAR modeling," further expanding its scientific footprint.